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Compound of Interest

Compound Name: DC260126

Cat. No.: B1669872 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste like DC260126 is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the handling

and disposal of DC260126, a potent and selective antagonist of the G-protein coupled receptor

40 (GPR40).

While specific institutional and local regulations must always be followed, this document

outlines the key steps and considerations for the safe disposal of DC260126. It is imperative to

consult the Safety Data Sheet (SDS) provided by the supplier and to confer with your

institution's Environmental Health and Safety (EHS) department before proceeding with any

disposal protocol.

Chemical and Physical Properties of DC260126
A summary of the key quantitative data for DC260126 is presented below for easy reference.

This information is crucial for understanding the compound's characteristics and for making

informed decisions on its handling and disposal.
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Property Value

Chemical Name N-(4-butylphenyl)-4-fluoro-benzenesulfonamide

Molecular Formula C₁₆H₁₈FNO₂S

Molecular Weight 307.38 g/mol

CAS Number 346692-04-4

Appearance Crystalline solid

Solubility
Soluble in DMSO (≥20 mg/mL) and Ethanol

(≥100 mg/mL)

Storage Store at -20°C

Immediate Safety and Handling Precautions
Before handling or disposing of DC260126, it is crucial to wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All

handling of the solid compound or its solutions should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation. In case of skin or eye

contact, flush the affected area with copious amounts of water and seek medical attention.

Step-by-Step Disposal Protocol
The proper disposal of DC260126, as with most research chemicals, involves a multi-step

process that prioritizes safety and regulatory compliance. The following protocol provides a

general framework for the disposal of this compound.

Waste Identification and Segregation:

Solid Waste: Unused or expired DC260126 powder should be treated as chemical waste.

Any lab supplies, such as weigh boats or spatulas, that have come into direct contact with

the solid compound should also be considered contaminated and disposed of accordingly.

Liquid Waste: Solutions containing DC260126, including stock solutions and experimental

media, must be collected as hazardous liquid waste. Do not pour any solution containing

DC260126 down the drain.
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Contaminated Materials: All disposable labware, such as pipette tips, centrifuge tubes, and

gloves, that have been in contact with DC260126 should be collected in a designated

hazardous waste container.

Containerization and Labeling:

Use chemically compatible, leak-proof containers for all DC260126 waste.

Clearly label each waste container with "Hazardous Waste" and the full chemical name:

"DC260126 (N-(4-butylphenyl)-4-fluoro-benzenesulfonamide)". Include the approximate

concentration and quantity of the waste.

Storage:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure that the storage area is away from incompatible chemicals.

Final Disposal:

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste.

Only licensed hazardous waste disposal contractors should handle the final disposal of

DC260126.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

DC260126.
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DC260126 Disposal Workflow

Start: DC260126 Waste Generated

Identify Waste Type

Solid Waste (Powder, Contaminated Labware)

Solid

Liquid Waste (Solutions)

Liquid

Containerize in a Labeled Hazardous Solid Waste Container Containerize in a Labeled Hazardous Liquid Waste Container

Store in Designated Satellite Accumulation Area

Contact Institutional EHS for Pickup

End: Proper Disposal by Licensed Contractor

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DC260126 waste.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet for DC260126 provided by your supplier and adhere to all local, state, and federal

regulations, as well as your institution's specific waste disposal policies.

To cite this document: BenchChem. [Proper Disposal of DC260126: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669872#dc260126-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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